Cas no 1805533-36-1 (2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine
• CAS No: 1805533-36-1
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 4885447
• Update Time: 2025-06-07

2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF6N/c9-2-5-3(6(10)11)1-4(7(12)16-5)8(13,14)15/h1,6H,2H2
• InChI Key： DOCXAMDMHSKDLH-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC(C(F)(F)F)=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine

Introduction to 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1805533-36-1)

2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine, a compound with the CAS number 1805533-36-1, is a highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique combination of bromo, difluoro, fluoro, and trifluoromethyl substituents, which endow it with a range of valuable properties and potential applications.

The molecular structure of 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine is particularly noteworthy due to its high degree of substitution. The presence of the bromo group on the methyl moiety makes it an excellent precursor for various synthetic transformations, including cross-coupling reactions and nucleophilic substitutions. The difluoro and fluoro substituents on the pyridine ring contribute to its electronic properties, enhancing its reactivity and stability. Additionally, the trifluoromethyl group imparts significant lipophilicity and metabolic stability, making this compound a valuable scaffold for drug discovery and development.

Recent research has highlighted the potential of 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine in various therapeutic areas. For instance, studies have shown that compounds derived from this scaffold exhibit potent activity against a range of bacterial and viral pathogens. In particular, its derivatives have been explored for their antibacterial properties against multidrug-resistant strains, which is a critical issue in modern medicine. The ability to fine-tune the substituents on the pyridine ring allows for the optimization of these properties, making it a versatile platform for developing new antibiotics.

Beyond antimicrobial applications, 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine has also shown promise in the development of antiviral agents. Research has demonstrated that certain derivatives of this compound can effectively inhibit viral replication by targeting key enzymes involved in viral life cycles. This makes it a potential candidate for the treatment of viral infections such as influenza and HIV. The high lipophilicity and metabolic stability conferred by the trifluoromethyl group are particularly advantageous in this context, as they enhance the compound's ability to penetrate cellular membranes and maintain its activity over extended periods.

In addition to its therapeutic applications, 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine has been utilized as a building block in the synthesis of complex organic molecules. Its reactivity and functional groups make it an ideal starting material for constructing intricate molecular architectures. For example, it has been employed in the synthesis of novel ligands for metal complexes, which have applications in catalysis and materials science. The versatility of this compound in synthetic chemistry underscores its importance as a fundamental building block in organic synthesis.

The synthesis of 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine typically involves multi-step procedures that leverage modern synthetic methodologies. One common approach involves the sequential introduction of substituents onto a pyridine core through selective functionalization reactions. The use of advanced techniques such as transition-metal catalysis and directed C-H activation has enabled more efficient and selective syntheses, reducing both cost and environmental impact. These advancements have made it possible to produce this compound on a larger scale, facilitating its broader application in research and industry.

The physical properties of 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine, including its melting point, boiling point, and solubility characteristics, are crucial for understanding its behavior in various chemical processes. Its high lipophilicity makes it soluble in organic solvents but relatively insoluble in water, which is beneficial for many synthetic transformations but requires careful consideration when designing formulations for pharmaceutical applications.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1805533-36-1) is a highly functionalized pyridine derivative with significant potential in medicinal chemistry and organic synthesis. Its unique combination of substituents endows it with valuable properties that make it an attractive scaffold for developing new therapeutic agents and complex organic molecules. Ongoing research continues to explore its full range of applications, highlighting its importance as a key compound in modern chemical research.